Cas no 1338495-20-7 (2-(4-Nitro-1H-pyrazol-1-yl)methoxybenzaldehyde)

2-(4-Nitro-1H-pyrazol-1-yl)methoxybenzaldehyde is a nitro-substituted pyrazole derivative featuring a benzaldehyde moiety linked via a methoxy bridge. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as a building block for heterocyclic synthesis. The presence of both aldehyde and nitro-functionalized pyrazole groups enables its use in condensation, cyclization, and nucleophilic substitution reactions. Its structural framework makes it valuable for developing pharmaceutical intermediates or agrochemical precursors. The electron-withdrawing nitro group enhances reactivity in electrophilic aromatic substitution, while the aldehyde functionality allows for further derivatization. This compound is typically handled under controlled conditions due to its potential sensitivity.

2-(4-Nitro-1H-pyrazol-1-yl)methoxybenzaldehyde structure

1338495-20-7 structure

Product Name:2-(4-Nitro-1H-pyrazol-1-yl)methoxybenzaldehyde

CAS No:1338495-20-7

MF:C₁₁H₉N₃O₄

MW:247.206862211227

MDL:MFCD20441345

CID:4695455

Update Time:2025-06-07

2-(4-Nitro-1H-pyrazol-1-yl)methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-[(4-nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde
- 2-((4-Nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde
- BBL015957
- STL163928
- T5047
- benzaldehyde, 2-[(4-nitro-1H-pyrazol-1-yl)methoxy]-
- 2-(4-Nitro-1H-pyrazol-1-yl)methoxybenzaldehyde
- MDL： MFCD20441345
- Inchi： 1S/C11H9N3O4/c15-7-9-3-1-2-4-11(9)18-8-13-6-10(5-12-13)14(16)17/h1-7H,8H2
- InChI Key： OOTNRWLHOQKJJB-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C=O)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 307
Topological Polar Surface Area: 89.9

2-(4-Nitro-1H-pyrazol-1-yl)methoxybenzaldehyde Pricemore >>

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TRC	N233705-250mg	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde	1338495-20-7		250mg	$ 275.00	2022-06-03
TRC	N233705-500mg	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde	1338495-20-7		500mg	$ 450.00	2022-06-03
TRC	N233705-1000mg	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde	1338495-20-7		1g	$ 720.00	2022-06-03
abcr	AB379607-500 mg	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde	1338495-20-7		500MG	€254.60	2023-02-20
abcr	AB379607-1 g	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde	1338495-20-7		1 g	€322.50	2023-07-19
abcr	AB379607-5 g	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde	1338495-20-7		5 g	€907.00	2023-07-19
Chemenu	CM494417-1g	2-((4-Nitro-1H-pyrazol-1-yl)methoxy)benzaldehyde	1338495-20-7	97%	1g	$264	2022-06-13
abcr	AB379607-500mg	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde; .	1338495-20-7		500mg	€269.00	2025-04-21
abcr	AB379607-1g	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde; .	1338495-20-7		1g	€317.00	2025-04-21
abcr	AB379607-5g	2-[(4-Nitro-1H-pyrazol-1-yl)methoxy]benzaldehyde; .	1338495-20-7		5g	€877.00	2025-04-21